Cas no 2229141-81-3 (2-(3,6-dichloropyridazin-4-yl)prop-2-enoic acid)

• Product Name: 2-(3,6-dichloropyridazin-4-yl)prop-2-enoic acid
• CAS No: 2229141-81-3
• MF: C₇H₄Cl₂N₂O₂
• MW: 219.024859428406
• CID: 6212859
• PubChem ID: 165843251
• Update Time: 2025-06-10

2-(3,6-dichloropyridazin-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,6-dichloropyridazin-4-yl)prop-2-enoic acid
• EN300-1979268
• 2229141-81-3

• Inchi： 1S/C7H4Cl2N2O2/c1-3(7(12)13)4-2-5(8)10-11-6(4)9/h2H,1H2,(H,12,13)
• InChI Key： FOCVRGVVWKXUQQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(N=N1)Cl)C(=C)C(=O)O

Computed Properties

• Exact Mass: 217.9649828g/mol
• Monoisotopic Mass: 217.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.1Ų

Additional information on 2-(3,6-dichloropyridazin-4-yl)prop-2-enoic acid

Comprehensive Overview of 2-(3,6-Dichloropyridazin-4-yl)prop-2-enoic Acid (CAS No. 2229141-81-3)

2-(3,6-Dichloropyridazin-4-yl)prop-2-enoic acid (CAS No. 2229141-81-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its dichloropyridazine core and propenoic acid side chain, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel herbicides, pharmaceutical intermediates, and crop protection agents.

The structural uniqueness of 2-(3,6-dichloropyridazin-4-yl)prop-2-enoic acid lies in its heterocyclic pyridazine ring, which is known for its electron-withdrawing effects and ability to enhance molecular stability. This feature is particularly relevant in the context of sustainable agriculture, where the demand for eco-friendly agrochemicals is rising. Recent studies have highlighted its role in designing low-toxicity herbicides, aligning with global trends toward reducing environmental impact. Additionally, its carboxylic acid functional group offers versatility in chemical modifications, enabling the creation of derivatives with tailored biological activities.

In the pharmaceutical sector, CAS No. 2229141-81-3 has been investigated as a precursor for small-molecule inhibitors targeting enzymatic pathways. Its dichloropyridazine moiety is often leveraged to improve binding affinity in drug-receptor interactions, a topic frequently searched by researchers in drug discovery forums. The compound's potential in cancer therapeutics and anti-inflammatory agents has also been explored, though further clinical validation is required. This aligns with the growing public interest in precision medicine and targeted therapies, as evidenced by trending searches in scientific databases.

From a synthetic chemistry perspective, 2-(3,6-dichloropyridazin-4-yl)prop-2-enoic acid serves as a building block for cascade reactions and cross-coupling methodologies. Its compatibility with palladium-catalyzed reactions and microwave-assisted synthesis has been documented, addressing the need for efficient green chemistry protocols. These aspects resonate with the synthetic organic chemistry community, where queries about scalable reaction conditions and atom economy are prevalent.

Environmental and regulatory considerations surrounding CAS No. 2229141-81-3 are also critical. While the compound is not classified as hazardous under current guidelines, its degradation products and ecotoxicological profile are under scrutiny. This reflects broader societal concerns about chemical safety and regulatory compliance, frequently highlighted in ESG (Environmental, Social, and Governance) discussions. Analytical methods such as HPLC-MS and biodegradation assays are commonly employed to assess its environmental fate, a topic often queried in analytical chemistry circles.

In conclusion, 2-(3,6-dichloropyridazin-4-yl)prop-2-enoic acid (CAS No. 2229141-81-3) represents a multifaceted compound with promising applications in agrochemical innovation and pharmaceutical development. Its structural features, synthetic adaptability, and alignment with sustainability goals position it as a subject of ongoing research. As scientific inquiries into heterocyclic chemistry and bioactive intermediates continue to grow, this compound is likely to remain a focal point for both academic and industrial investigations.